Cas no 1804803-52-8 (3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804803-52-8
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4837660
• Update Time: 2025-05-21

3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-4(3-9)5(18-8(10,11)12)2-6(13-7)14(15)16/h2H,3H2,1H3
• InChI Key： VHJXTPYRBWKOCE-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=CC=1OC(F)(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Guide to 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS 1804803-52-8): Properties, Applications, and Market Insights

The chemical compound 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS 1804803-52-8) is a specialized fluorinated pyridine derivative with unique structural and functional characteristics. This molecule belongs to the class of nitro-substituted pyridines, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their versatile reactivity and potential applications. The presence of multiple functional groups, including fluoromethyl, methoxy, nitro, and trifluoromethoxy moieties, makes this compound a valuable intermediate in synthetic chemistry.

One of the most searched questions regarding 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine is its role in modern drug discovery. Researchers are particularly interested in how the fluorine atoms and nitro group influence the compound's bioactivity and metabolic stability. Recent studies suggest that such fluorinated pyridines can enhance the pharmacokinetic properties of drug candidates, making them more resistant to enzymatic degradation. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently discussed in scientific forums and publications.

From a synthetic perspective, CAS 1804803-52-8 is often explored for its potential as a building block in the development of novel heterocyclic compounds. The methoxy and trifluoromethoxy groups offer unique electronic effects that can be leveraged in cross-coupling reactions, a hot topic in organic chemistry. Many researchers are investigating how this compound can be used in palladium-catalyzed reactions or nucleophilic aromatic substitutions, which are frequently searched terms in academic databases.

The agrochemical industry has also shown interest in 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine due to its structural similarity to known pesticide intermediates. The nitro group in particular is a common feature in many herbicidal and insecticidal agents, making this compound a potential candidate for further development. This connection to sustainable agriculture and crop protection solutions makes it relevant to current discussions about food security and environmentally friendly farming practices.

Regarding physical properties, CAS 1804803-52-8 typically appears as a crystalline solid with moderate solubility in common organic solvents. Its molecular weight and logP value (a measure of lipophilicity) are frequently requested data points in chemical databases, reflecting the practical considerations of researchers working with this material. The compound's stability under various conditions is another common search query, particularly among process chemists optimizing synthetic routes.

The market for fluorinated pyridine derivatives like 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine has seen steady growth, driven by demand from pharmaceutical and agrochemical sectors. Industry reports indicate increasing investment in custom synthesis of such specialized intermediates, with particular focus on scale-up processes and regulatory compliance - all trending topics in chemical manufacturing circles. The compound's unique combination of substituents makes it attractive for patent-protected applications, a factor that contributes to its commercial value.

From an environmental standpoint, researchers are investigating the biodegradation pathways of nitro- and fluoro-substituted pyridines, including CAS 1804803-52-8. This aligns with broader concerns about green chemistry and the fate of synthetic compounds in ecosystems. Recent publications have explored microbial degradation of similar structures, addressing frequently asked questions about environmental persistence and ecological impact.

In analytical chemistry, 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine presents interesting challenges for characterization. The compound's NMR fingerprint (particularly 19F NMR signals) and mass spectral fragmentation patterns are common search terms among spectroscopists. Advanced techniques like LC-MS and HPLC purification methods for this compound are also frequently discussed in method development forums.

The safety profile of CAS 1804803-52-8 is another area of frequent inquiry. While comprehensive toxicological data may be limited for this specific compound, researchers often search for information about handling nitroaromatics and fluorinated compounds in general. Best practices for laboratory safety when working with such materials remain a persistent topic in chemical education and workplace training programs.

Looking forward, the scientific community anticipates continued interest in 3-(Fluoromethyl)-2-methoxy-6-nitro-4-(trifluoromethoxy)pyridine as a versatile intermediate. Its potential applications in drug discovery, material science, and agrochemical development make it a compound worth watching in coming years. The intersection of fluorine chemistry with heterocyclic synthesis - both highly active research areas - ensures that this molecule will remain relevant in chemical innovation.